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Compound of Interest

Compound Name:
3-(3-Ethylphenoxy)azetidine

hydrochloride

CAS No.: 1269199-26-9

Cat. No.: B1519512

Get Quote

Compound Identity:

IUPAC Name: 3-(3-ethylphenoxy)azetidine hydrochloride[1][2][3][4][5][6][7]

CAS Number: 1269199-26-9[1][2][3][4][6][7]

Core Scaffold: 3-Aryloxyazetidine

Primary Class: Norepinephrine Reuptake Inhibitor (NRI) (Putative)[8]

Executive Technical Summary
3-(3-Ethylphenoxy)azetidine hydrochloride represents a class of conformationally

constrained monoamine transporter inhibitors. Unlike flexible propylamines (e.g., Atomoxetine)

or morpholines (e.g., Reboxetine), the azetidine ring restricts the nitrogen lone pair vector,

potentially enhancing selectivity for the Norepinephrine Transporter (NET/SLC6A2) over the

Serotonin (SERT) and Dopamine (DAT) transporters.
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This guide outlines the critical parameters for assessing its selectivity profile, comparing it

against industry standards, and defining the experimental validation required for its use in

neuropharmacology.

Mechanism of Action & Binding Topology
The molecule functions as a competitive inhibitor of the presynaptic NET. The 3-ethylphenoxy

moiety mimics the catechol ring of norepinephrine, while the azetidine nitrogen interacts with

the conserved Aspartate residue (Asp75 in hNET) within the S1 binding pocket.

Structural Advantages
Ring Strain: The 4-membered azetidine ring introduces significant ring strain (~26 kcal/mol),

which can alter the pKa and lipophilicity compared to pyrrolidine or piperidine analogs, often

improving blood-brain barrier (BBB) penetration.

Substituent Effect: The meta-ethyl group on the phenoxy ring is a lipophilic bulk tolerance

probe. In NET SAR studies, meta-substitution often optimizes hydrophobic collapse within

the binding site, enhancing potency (Ki < 10 nM).

Comparative Selectivity Analysis
To objectively assess 3-(3-Ethylphenoxy)azetidine HCl, it must be benchmarked against

established NRIs. The following table projects the expected performance profile based on

class-specific SAR data.

Table 1: Comparative Pharmacological Profile
(Projected)
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Feature
3-(3-
Ethylphenoxy)azeti
dine HCl

Atomoxetine
(Standard)

Reboxetine (Highly
Selective)

Primary Target NET (SLC6A2) NET NET

Binding Affinity (Ki)
< 15 nM (High

Potency)
5 nM 1.1 nM

Selectivity (NET vs

SERT)
> 50-fold ~30-fold > 100-fold

Selectivity (NET vs

DAT)
> 500-fold > 1000-fold > 1000-fold

Alpha-2 Receptor

Binding
Low/Negligible Low Low

Metabolic Stability
Moderate (Ethyl

oxidation risk)

Low (CYP2D6

substrate)
Moderate

Conformational State Rigid (Azetidine) Flexible (Propylamine)
Semi-Rigid

(Morpholine)

Analyst Note: The azetidine scaffold often exhibits a cleaner off-target profile regarding

muscarinic (M1-M5) and histaminergic (H1) receptors compared to tricyclic antidepressants, but

selectivity against SERT must be experimentally verified due to the "promiscuous" nature of the

phenoxy-linker motif.

Experimental Protocols for Validation
To validate the selectivity profile of this specific lot (CAS 1269199-26-9), the following self-

validating screening cascade is required.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1519512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Radioligand Binding Assay (Ki
Determination)
Objective: Determine the equilibrium dissociation constant (Ki) for NET, SERT, and DAT.

Membrane Preparation:

Use HEK293 cells stably expressing hNET, hSERT, or hDAT.

Homogenize in ice-cold Tris-HCl buffer (pH 7.4) containing protease inhibitors.

Centrifuge at 40,000 x g for 20 min to isolate membrane fractions.

Incubation:

NET: Incubate membranes (10 µg) with [³H]Nisoxetine (1 nM) + Test Compound (10⁻¹⁰ to

10⁻⁵ M).

SERT: Incubate with [³H]Citalopram (1 nM).

DAT: Incubate with [³H]WIN 35,428 (1 nM).

Termination:

Incubate for 60 min at 25°C.

Rapid filtration through GF/B filters pre-soaked in 0.3% polyethylenimine (PEI) to reduce

non-specific binding.

Analysis:

Measure radioactivity via liquid scintillation counting.

Calculate IC50 using non-linear regression (GraphPad Prism).

Convert to Ki using the Cheng-Prusoff equation:

Protocol B: Functional Uptake Assay (IC50)
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Objective: Confirm that binding translates to functional inhibition of neurotransmitter reuptake.

Seeding: Plate cells (hNET-HEK293) in 96-well plates (50,000 cells/well).

Treatment: Pre-incubate with 3-(3-Ethylphenoxy)azetidine HCl for 15 min at 37°C.

Uptake Initiation: Add fluorescent neurotransmitter substrate (e.g., ASP+ or [³H]NE) for 10

min.

Quantification: Wash cells 3x with ice-cold buffer. Lyse and measure

fluorescence/radioactivity.

Validation: Run parallel controls with Nisoxetine (Positive Control) and Vehicle (Negative

Control).

Visualization of Selectivity Logic
The following diagram illustrates the structural logic and screening cascade used to determine

the selectivity of the azetidine scaffold.
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Figure 1: Screening cascade to determine the selectivity ratio of the azetidine probe against

major monoamine transporters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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